![molecular formula C18H21NO4 B2697503 N-(2,4-dimethoxyphenyl)-2-(3,4-dimethylphenoxy)acetamide CAS No. 303990-07-0](/img/structure/B2697503.png)
N-(2,4-dimethoxyphenyl)-2-(3,4-dimethylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethoxyphenyl)-2-(3,4-dimethylphenoxy)acetamide, also known as DPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPA is a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth and proliferation, DNA repair, and apoptosis.
Scientific Research Applications
Fluorescent Probes for Carbonyl Compounds
A study by Houdier et al. (2000) introduced a new fluorescent probe for the sensitive detection of carbonyl compounds (e.g., aldehydes and ketones) in environmental water samples. This probe improves sensitivity and allows for the trace measurement of these compounds, demonstrating the compound's application in environmental monitoring and analysis (Houdier, Perrier, Defrancq, & Legrand, 2000).
Analgesic Capsaicinoid Properties
Park et al. (1995) determined the crystal structure of a capsaicinoid compound related to N-(2,4-dimethoxyphenyl)-2-(3,4-dimethylphenoxy)acetamide, revealing insights into its potent analgesic properties. This study provides a foundation for developing new pain relief medications by elucidating the structural aspects of capsaicinoids (Park, Park, Lee, & Kim, 1995).
Potential Pesticides
Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide by Olszewska et al. (2011) characterized these organic compounds as potential pesticides through X-ray powder diffraction. This work contributes to the agricultural sector by providing new chemical entities for pest management solutions (Olszewska, Tarasiuk, & Pikus, 2011).
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(3,4-dimethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4/c1-12-5-6-15(9-13(12)2)23-11-18(20)19-16-8-7-14(21-3)10-17(16)22-4/h5-10H,11H2,1-4H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUAQXGDOLYMCGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2-(3,4-dimethylphenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.